Cas no 622795-37-3 ((2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate
• CAS No: 622795-37-3
• MF: C₂₇H₂₄O₉
• MW: 492.474068641663
• CID: 5418278
• Update Time: 2025-06-03

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate
• (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate

• Inchi： 1S/C27H24O9/c1-30-18-7-6-8-19(31-2)25(18)27(29)35-16-9-10-17-21(13-16)36-24(26(17)28)12-15-11-22(33-4)23(34-5)14-20(15)32-3/h6-14H,1-5H3
• InChI Key： IWIMPOONAJJYPK-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC(OC)=C(OC)C=C3OC)C(=O)C2=CC=1)(=O)C1=C(OC)C=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate

Recent Advances in the Study of (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate (CAS: 622795-37-3)

The compound (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate, with the CAS number 622795-37-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex benzofuran and benzoate structural motifs, has shown promising potential in various therapeutic applications, particularly in oncology and anti-inflammatory research. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and reduce potential side effects.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 622795-37-3 exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. These findings suggest that the compound could serve as a lead candidate for the development of novel kinase inhibitors. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, further validating its therapeutic potential.

Another area of interest is the compound's anti-inflammatory properties. Recent preclinical studies have shown that 622795-37-3 can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This anti-inflammatory activity is believed to be mediated through the inhibition of the NF-κB signaling pathway, a well-known regulator of inflammatory responses. These results highlight the compound's dual functionality, making it a valuable candidate for treating diseases with both inflammatory and proliferative components, such as rheumatoid arthritis and certain cancers.

Despite these promising findings, challenges remain in the development of 622795-37-3 as a therapeutic agent. Issues such as poor solubility and bioavailability have been identified as potential barriers to its clinical application. To address these challenges, researchers are exploring various formulation strategies, including nanoparticle-based delivery systems and prodrug approaches. Preliminary results from these studies are encouraging, with improved pharmacokinetic profiles observed in animal models.

In conclusion, the compound (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate (CAS: 622795-37-3) represents a promising candidate for further development in both oncology and anti-inflammatory therapy. Ongoing research efforts are focused on optimizing its pharmacological properties and understanding its full therapeutic potential. As more data becomes available, this compound may pave the way for the development of novel, multi-targeted therapeutic agents.